Cas no 2757905-91-0 (1-methyl-4-nitro-1H-pyrazol-3-yl 4-methylbenzene-1-sulfonate)

• Product Name: 1-methyl-4-nitro-1H-pyrazol-3-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757905-91-0
• MF: C₁₁H₁₁N₃O₅S
• MW: 297.287141084671
• CID: 6293095
• PubChem ID: 165978857
• Update Time: 2025-10-30

1-methyl-4-nitro-1H-pyrazol-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37152966
• 1-methyl-4-nitro-1H-pyrazol-3-yl 4-methylbenzene-1-sulfonate
• 2757905-91-0

• Inchi： 1S/C11H11N3O5S/c1-8-3-5-9(6-4-8)20(17,18)19-11-10(14(15)16)7-13(2)12-11/h3-7H,1-2H3
• InChI Key： JDCTWIOWINLFHA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(=CN(C)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 297.04194163g/mol
• Monoisotopic Mass: 297.04194163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 115Ų

Additional information on 1-methyl-4-nitro-1H-pyrazol-3-yl 4-methylbenzene-1-sulfonate

1-Methyl-4-Nitro-1H-Pyrazol-3-Yl 4-Methylbenzene-1-Sulfonate (CAS No. 2757905-91-0)

The compound 1-methyl-4-nitro-1H-pyrazol-3-yl 4-methylbenzene-1-sulfonate (CAS No. 2757905-91-0) is a highly specialized organic chemical with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a sulfonate group, making it a versatile building block for various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antifungal agents.

The pyrazole ring in this compound plays a crucial role in its reactivity and stability. Pyrazoles are known for their ability to act as both electron donors and acceptors, which makes them valuable in medicinal chemistry. The 4-nitro group attached to the pyrazole ring further enhances its electronic properties, making it suitable for use in Suzuki coupling reactions and other cross-coupling processes. These reactions are essential in the construction of complex molecular architectures, such as those found in natural product mimics and drug candidates.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-methyl-4-nitro-1H-pyrazol-3-Yl 4-methylbenzene-sulfonate. Researchers have employed green chemistry principles to develop environmentally friendly synthesis routes, reducing the environmental footprint of its production. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

In terms of applications, this compound has shown promise in the development of bioisosteric replacements for existing drugs. Its ability to modulate biological pathways through selective receptor interactions has made it a subject of interest in drug discovery programs targeting diseases such as cancer and infectious diseases. Additionally, its role as a sulfonating agent in organic synthesis has been explored, with studies demonstrating its effectiveness in introducing sulfonic acid groups into diverse molecular frameworks.

The sulfonate group present in this compound contributes to its solubility and bioavailability, making it an attractive candidate for pharmaceutical formulations. Recent research has also focused on its potential as a prodrug component, where it can be designed to release active metabolites upon metabolic activation within the body. This approach not only enhances drug efficacy but also minimizes side effects by controlling the release profile of the active ingredient.

From a structural perspective, the 4-methyl substitution on the benzene ring provides steric bulk, which can influence both the physical properties and biological activity of the compound. This substitution pattern has been shown to improve membrane permeability in certain drug delivery systems, making it a valuable feature for designing orally bioavailable drugs.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the binding interactions of this compound with various biological targets. These studies have revealed that the pyrazole ring and nitro group are critical for achieving high-affinity binding to protein targets, suggesting its potential as a lead compound for further optimization.

In conclusion, 1-methyl-4-nitro-1H-pyrazol-3-Yl 4-methylbenzene-sulfonate (CAS No. 2757905-91) is a multifaceted chemical entity with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in modern chemical research and development.